BE“GHE Foundational & Exploratory

Check Availability & Pricing

Uniblue A Powder: A Technical Guide to Safe
Handling and Experimental Use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Uniblue A

Cat. No.: B1208467

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling guidelines for
Uniblue A powder, a reactive protein stain. The information is compiled from various safety
data sheets and product information, offering a centralized resource for laboratory personnel.
This guide is intended to supplement, not replace, institutional safety protocols and standard
operating procedures.

Chemical and Physical Properties

Uniblue A, also known as Acid Blue 215, is a dark blue powder.[1] A summary of its key
physical and chemical properties is presented in Table 1. This information is crucial for proper
storage, handling, and experimental design.
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Property Value Reference
Synonyms Acié Blue 215, Uniblue A e
sodium salt

CAS Number 14541-90-3 [2][3]
Molecular Formula C22H15N2Na0O7S:2 [2][3]
Molecular Weight 506.48 g/mol [2][3]
Appearance Dark blue powder [1]

Melting Point >300 °C [3]

Amax 596 nm [3]

Form Powder [3]

Hazard Identification and Safety Precautions

Uniblue A powder is classified as harmful if swallowed and may cause irritation to the eyes,

skin, and respiratory tract.[1][4] The toxicological properties of this material have not been fully

investigated.[1]
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Hazard

Description

Precautionary
Statements

Reference

Acute Oral Toxicity

Harmful if swallowed.

P264: Wash skin
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
this product. P301 +
P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P501:
Dispose of
contents/container to
an approved waste

disposal plant.

[3]

Eye Irritation

May cause eye

irritation.

Wear appropriate
protective eyeglasses

or chemical safety

goggles.

[1]

Skin Irritation

May cause skin

irritation.

Wear appropriate
protective gloves to
prevent skin

exposure.

[1]

Respiratory Irritation

May cause respiratory

tract irritation.

Avoid generating
dusty conditions. Use
with adequate

ventilation.

[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Uniblue A powder:
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PPE

Specification

Reference

Eye Protection

Appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[1]

Hand Protection

Wear appropriate protective
gloves to prevent skin

exposure.

[1]

Skin and Body Protection

Wear appropriate protective
clothing to minimize contact

with skin.

[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

[1]

Handling and Storage

Proper handling and storage of Uniblue A powder are essential to maintain its integrity and

ensure laboratory safety.
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Aspect Guideline Reference

Wash thoroughly after
handling. Use with adequate
ventilation. Minimize dust

) generation and accumulation.

Handling ) ) ) [1]

Avoid contact with eyes, skin,
and clothing. Keep container
tightly closed. Avoid ingestion

and inhalation.

Store in a tightly closed
container. Store in a cool, dry,
well-ventilated area away from

Storage incompatible substances and [1][4]
foodstuff containers. Protect
containers against physical

damage.

Avoid contamination with
) ) oxidizing agents (e.g., nitrates,
Incompatible Materials o ] ] [4]
oxidizing acids, chlorine

bleaches).

Emergency Procedures

In the event of exposure or a spill, the following first aid and spill response procedures should
be followed.
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Situation Procedure Reference

Flush eyes with plenty of water
for at least 15 minutes,

Eye Contact occasionally lifting the upper [1]
and lower eyelids. Get medical

aid.

Get medical aid. Flush skin
with plenty of water for at least
i 15 minutes while removing
Skin Contact _ _ [1]
contaminated clothing and
shoes. Wash clothing before

reuse.

Never give anything by mouth
to an unconscious person. Get
) medical aid. Do NOT induce
Ingestion - ) [1]
vomiting. If conscious and
alert, rinse mouth and drink 2-4

cupfuls of milk or water.

Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation o o [1]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Vacuum or sweep up material

and place into a suitable

disposal container. Clean up

spills immediately, observing
Spills/Leaks prec.autions in the Prote.ctive (1]

Equipment section. Avoid

generating dusty conditions.

Provide ventilation. For major

spills, alert emergency

responders.
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Experimental Protocols

Uniblue A is primarily used as a reactive protein stain for covalent pre-gel staining.[2][5][6] A
detailed experimental protocol for this application is provided below.

Protocol: Covalent Pre-Gel Staining of Proteins

e Prepare Derivatization Buffer: 100 mM NaHCOs, 10% SDS, pH 8-9.

e Prepare Uniblue A Solution: Dissolve Uniblue A in the derivatization buffer to a
concentration of 200 mM.

o Sample Preparation: Add 10 pL of the 200 mM Uniblue A solution to 90 uL of the protein
solution.

e Staining: Heat the sample at 100°C for 1 minute.

e Reduction: Add 100 pL of a reducing solution (10% glycerol, 20 mM dithiothreitol [DTT] in
200 mM Tris buffer, pH 6.8). Excess Uniblue A will react with Tris, forming a blue compound
that acts as a running front indicator.

o Heating: Heat the sample for another minute at 100°C to ensure efficient reduction, then cool
to room temperature.

o Alkylation: Add 20 uL of an alkylation solution containing 550 mM iodoacetamide (IAA) and
incubate for 5 minutes.

o Electrophoresis: The samples are now ready to be subjected to SDS-PAGE.

Note: For dry protein samples or samples in amine-free buffers, they can be directly diluted
with the derivatization buffer to 5 mg/mL. For other samples, a prior trichloroacetic acid
(TCA)/acetone precipitation or buffer exchange by ultrafiltration is recommended.[5][6]

Visualizations

The following diagrams illustrate key workflows for the safe handling and experimental use of
Uniblue A powder.
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Preparation and Handling
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Experimentation

Perform Experiment

Cleanup and Disposal

Decontaminate Work Area

Doff PPE

Dispose of Waste
(Solid and Liquid)
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Caption: General laboratory workflow for handling Uniblue A powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 2. scht.com [scbt.com]

e 3. Uniblue A 14541-90-3 [sigmaaldrich.com]

e 4. datasheets.scbt.com [datasheets.scbt.com]

e 5. medchemexpress.com [medchemexpress.com]

e 6. Uniblue A sodium | TargetMol [targetmol.com]

« To cite this document: BenchChem. [Uniblue A Powder: A Technical Guide to Safe Handling
and Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208467#safety-and-handling-guidelines-for-uniblue-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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